![molecular formula C17H10ClFINO2 B4897118 5-(4-chlorophenyl)-N-(2-fluoro-4-iodophenyl)-2-furamide](/img/structure/B4897118.png)
5-(4-chlorophenyl)-N-(2-fluoro-4-iodophenyl)-2-furamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(4-chlorophenyl)-N-(2-fluoro-4-iodophenyl)-2-furamide, commonly known as CFI-400945, is a novel and potent inhibitor of checkpoint kinase 1 (CHK1). CHK1 is a protein kinase that plays a critical role in the DNA damage response pathway, which is essential for maintaining genomic stability and preventing the development of cancer. Inhibition of CHK1 has been shown to enhance the efficacy of DNA-damaging agents, such as chemotherapy and radiation therapy, thereby providing a promising strategy for cancer treatment.
Mechanism of Action
CFI-400945 is a potent and selective inhibitor of 5-(4-chlorophenyl)-N-(2-fluoro-4-iodophenyl)-2-furamide, which plays a critical role in the DNA damage response pathway. This compound is activated in response to DNA damage, and its inhibition prevents the repair of damaged DNA, leading to cell death. CFI-400945 has been shown to enhance the efficacy of DNA-damaging agents, such as chemotherapy and radiation therapy, by inhibiting the DNA damage response pathway.
Biochemical and physiological effects:
CFI-400945 has been shown to induce DNA damage and cell death in cancer cells, both in vitro and in vivo. In addition, CFI-400945 has been shown to enhance the efficacy of DNA-damaging agents, such as chemotherapy and radiation therapy, by inhibiting the DNA damage response pathway. This has led to increased interest in the development of CFI-400945 as a potential cancer therapy.
Advantages and Limitations for Lab Experiments
One of the advantages of using CFI-400945 in lab experiments is its potency and selectivity for 5-(4-chlorophenyl)-N-(2-fluoro-4-iodophenyl)-2-furamide, which allows for specific targeting of the DNA damage response pathway. However, one of the limitations of using CFI-400945 is its potential toxicity, which may limit its clinical application.
Future Directions
There are several future directions for the development of CFI-400945 as a potential cancer therapy. One direction is to further optimize the synthesis of CFI-400945 to improve its potency and selectivity. Another direction is to investigate the potential use of CFI-400945 in combination with other cancer therapies, such as immunotherapy. Additionally, further studies are needed to determine the safety and efficacy of CFI-400945 in clinical trials.
Synthesis Methods
The synthesis of CFI-400945 involves several steps, starting from commercially available starting materials. The first step involves the preparation of 2-fluoro-4-iodophenylamine, which is then reacted with 4-chlorobenzoyl chloride to yield 5-(4-chlorophenyl)-N-(2-fluoro-4-iodophenyl)benzamide. This intermediate is then subjected to a series of reactions, including cyclization and oxidation, to yield the final product, CFI-400945.
Scientific Research Applications
CFI-400945 has been extensively studied in preclinical models of cancer, including cell lines and animal models. In these studies, CFI-400945 has been shown to enhance the efficacy of DNA-damaging agents, such as chemotherapy and radiation therapy, by inhibiting the DNA damage response pathway. This has led to increased interest in the development of CFI-400945 as a potential cancer therapy.
properties
IUPAC Name |
5-(4-chlorophenyl)-N-(2-fluoro-4-iodophenyl)furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H10ClFINO2/c18-11-3-1-10(2-4-11)15-7-8-16(23-15)17(22)21-14-6-5-12(20)9-13(14)19/h1-9H,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWYCDBKKWMLRPO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC=C(O2)C(=O)NC3=C(C=C(C=C3)I)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H10ClFINO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.